Cas no 2305472-77-7 (N-[[1-(1-Methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)-2-piperidinyl]methyl]-2-propenamide)

• Product Name: N-[[1-(1-Methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)-2-piperidinyl]methyl]-2-propenamide
• CAS No: 2305472-77-7
• MF: C₁₅H₂₀N₆O
• MW: 300.358901977539
• CID: 5415227
• PubChem ID: 137928636
• Update Time: 2025-05-30

N-[[1-(1-Methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)-2-piperidinyl]methyl]-2-propenamide Chemical and Physical Properties

Names and Identifiers

• Z3405285490
• 2305472-77-7
• EN300-26610146
• N-[(1-{1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperidin-2-yl)methyl]prop-2-enamide
• N-[[1-(1-Methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)-2-piperidinyl]methyl]-2-propenamide

• Inchi： 1S/C15H20N6O/c1-3-13(22)16-8-11-6-4-5-7-21(11)15-12-9-19-20(2)14(12)17-10-18-15/h3,9-11H,1,4-8H2,2H3,(H,16,22)
• InChI Key： SHRDMBVQODNGRJ-UHFFFAOYSA-N
• SMILES： C(NCC1CCCCN1C1N=CN=C2N(C)N=CC2=1)(=O)C=C

Computed Properties

• Exact Mass: 300.16985928g/mol
• Monoisotopic Mass: 300.16985928g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 75.9Ų

Additional information on N-[[1-(1-Methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)-2-piperidinyl]methyl]-2-propenamide

Comprehensive Overview of N-[[1-(1-Methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)-2-piperidinyl]methyl]-2-propenamide (CAS No. 2305472-77-7)

N-[[1-(1-Methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)-2-piperidinyl]methyl]-2-propenamide, with the CAS number 2305472-77-7, is a novel heterocyclic compound that has garnered significant attention in medicinal chemistry and pharmaceutical research. This molecule features a unique pyrazolo[3,4-d]pyrimidine core, a piperidine moiety, and an acrylamide functional group, making it a promising candidate for drug discovery. Researchers are particularly interested in its potential applications in kinase inhibition and targeted therapies, aligning with the growing demand for precision medicine.

The structural complexity of N-[[1-(1-Methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)-2-piperidinyl]methyl]-2-propenamide offers multiple sites for chemical modification, enabling the development of derivatives with enhanced bioactivity. Recent studies highlight its relevance in addressing drug-resistant diseases, a hot topic in the pharmaceutical industry. The compound's kinase inhibitory properties are being explored in the context of cancer therapeutics, where selective targeting is critical to minimizing side effects. This aligns with the increasing focus on personalized treatment and small-molecule inhibitors in oncology.

From a synthetic chemistry perspective, the preparation of CAS 2305472-77-7 involves multi-step organic transformations, including cyclization, amination, and acylation reactions. The compound's acrylamide group is particularly noteworthy, as it is often utilized in covalent inhibitor design, a trending area in drug development. Researchers are also investigating its pharmacokinetic properties, such as bioavailability and metabolic stability, to optimize its therapeutic potential. These efforts are driven by the need for orally bioavailable drugs, a key focus in modern pharmacology.

The growing interest in N-[[1-(1-Methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)-2-piperidinyl]methyl]-2-propenamide is reflected in its frequent appearance in scientific literature and patent filings. Its potential extends beyond oncology, with preliminary studies suggesting applications in neurodegenerative diseases and autoimmune disorders. As the demand for innovative therapeutics rises, this compound represents a valuable scaffold for future drug candidates. Its mechanistic versatility and structural adaptability make it a compelling subject for ongoing research.

In summary, CAS 2305472-77-7 exemplifies the intersection of medicinal chemistry and drug discovery, addressing critical challenges in modern healthcare. Its unique architecture and functional groups position it as a key player in the development of next-generation targeted therapies. As research progresses, this compound is poised to contribute significantly to advancements in precision medicine and small-molecule drug design.